Cas no 1215504-97-4 (1-(4-Piperidin-1-ylphenyl)ethanamine;dihydrochloride)

• Product Name: 1-(4-Piperidin-1-ylphenyl)ethanamine;dihydrochloride
• CAS No: 1215504-97-4
• MF: C₁₃H₂₂Cl₂N₂
• MW: 277.233181476593
• MDL: MFCD25371142
• CID: 4686487
• Update Time: 2025-05-26

1-(4-Piperidin-1-ylphenyl)ethanamine;dihydrochloride Chemical and Physical Properties

Names and Identifiers

• [1-(4-Piperidin-1-ylphenyl)ethyl]amine dihydrochloride
• 1-(4-Piperidin-1-ylphenyl)ethanamine;dihydrochloride

• MDL： MFCD25371142
• Inchi： 1S/C13H20N2.2ClH/c1-11(14)12-5-7-13(8-6-12)15-9-3-2-4-10-15;;/h5-8,11H,2-4,9-10,14H2,1H3;2*1H
• InChI Key： CIDPBJQYVYSJBY-UHFFFAOYSA-N
• SMILES： Cl.Cl.N1(C2C=CC(C(C)N)=CC=2)CCCCC1

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 179
• Topological Polar Surface Area: 29.3

1-(4-Piperidin-1-ylphenyl)ethanamine;dihydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 1-(4-Piperidin-1-ylphenyl)ethanamine;dihydrochloride

Comprehensive Overview of 1-(4-Piperidin-1-ylphenyl)ethanamine Dihydrochloride (CAS 1215504-97-4)

1-(4-Piperidin-1-ylphenyl)ethanamine dihydrochloride (CAS 1215504-97-4) is a chemically synthesized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its piperidine and phenyl structural motifs, serves as a versatile intermediate in the development of novel therapeutic agents. Its molecular formula, C₁₃H₂₀N₂·2HCl, and precise structural configuration make it a subject of interest for researchers exploring central nervous system (CNS) targets and receptor modulation.

The compound's nomenclature, 1-(4-Piperidin-1-ylphenyl)ethanamine, reflects its chemical architecture, combining a piperidine ring with a phenyl-ethylamine backbone. This design is particularly relevant in the context of drug discovery, where such scaffolds are frequently employed to enhance blood-brain barrier permeability and bioavailability. The dihydrochloride salt form (CAS 1215504-97-4) further improves solubility, a critical factor for in vitro and in vivo studies.

Recent trends in scientific literature highlight the growing demand for small-molecule modulators targeting GPCRs (G-protein-coupled receptors) and kinase inhibitors. 1-(4-Piperidin-1-ylphenyl)ethanamine dihydrochloride aligns with these research priorities, as its structural features are conducive to interactions with neurotransmitter receptors. This has led to its exploration in preclinical studies for conditions such as neurodegenerative diseases and mood disorders, though its exact mechanisms remain under investigation.

From a synthetic chemistry perspective, the compound's piperidine moiety offers opportunities for structure-activity relationship (SAR) optimization. Researchers frequently modify this segment to fine-tune binding affinity and selectivity for specific biological targets. The phenyl-ethylamine component, meanwhile, is a hallmark of many bioactive molecules, underscoring the compound's potential as a lead structure in medicinal chemistry campaigns.

Analytical characterization of CAS 1215504-97-4 typically involves techniques such as HPLC, mass spectrometry, and NMR spectroscopy, ensuring high purity for research applications. Stability studies indicate that the dihydrochloride form exhibits favorable storage conditions, making it suitable for long-term experimental use. These properties are critical for reproducibility in high-throughput screening (HTS) and drug development pipelines.

In the context of green chemistry, efforts to optimize the synthesis of 1-(4-Piperidin-1-ylphenyl)ethanamine dihydrochloride have focused on reducing organic solvent waste and improving atom economy. Such advancements align with broader industry shifts toward sustainable pharmaceutical manufacturing, a topic frequently searched by professionals in the field.

The compound's relevance extends to academic research, where it is often cited in studies investigating molecular docking and ligand-receptor interactions. Its logP and pKa values, key parameters in ADME (absorption, distribution, metabolism, excretion) profiling, are frequently analyzed to predict pharmacokinetic behavior. These data points are invaluable for researchers designing next-generation therapeutics.

As the scientific community continues to explore precision medicine and targeted therapies, compounds like 1-(4-Piperidin-1-ylphenyl)ethanamine dihydrochloride (CAS 1215504-97-4) will likely play a pivotal role. Its balanced lipophilicity and hydrogen-bonding capacity exemplify the nuanced design principles driving modern pharmacophore development. Future research may uncover additional applications in diagnostic imaging or adjuvant therapies, further solidifying its importance in biomedical science.